(5-chloro-1-methyl-1H-indol-2-yl)(4-(1,1-dioxidotetrahydrothiophen-3-yl)piperazin-1-yl)methanone

• Molecular Formula: C18H22ClN3O3S
• Molecular Weight: 395.9 g/mol
• IUPAC Name: (5-chloro-1-methylindol-2-yl)-[4-(1,1-dioxothiolan-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H22ClN3O3S/c1-20-16-3-2-14(19)10-13(16)11-17(20)18(23)22-7-5-21(6-8-22)15-4-9-26(24,25)12-15/h2-3,10-11,15H,4-9,12H2,1H3
• InChI Key: DIUBKNXWGZOCAK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)C=C1C(=O)N3CCN(CC3)C4CCS(=O)(=O)C4

Description

(5-chloro-1-methyl-1H-indol-2-yl)(4-(1,1-dioxidotetrahydrothiophen-3-yl)piperazin-1-yl)methanone is a complex organic compound that features an indole core structure. Indole derivatives are known for their significant biological activities and are widely used in medicinal chemistry . This compound, with its unique combination of functional groups, holds potential for various applications in scientific research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of indole derivatives, including (5-chloro-1-methyl-1H-indol-2-yl)(4-(1,1-dioxidotetrahydrothiophen-3-yl)piperazin-1-yl)methanone, typically involves multi-step organic reactions. One common method is the Fischer indole synthesis, which involves the reaction of phenylhydrazine with ketones or aldehydes under acidic conditions

Industrial Production Methods

Industrial production of such complex molecules often involves optimization of reaction conditions to maximize yield and purity. This includes the use of high-pressure reactors, advanced purification techniques, and continuous flow chemistry to ensure scalability and efficiency .

Chemical Reactions Analysis

Types of Reactions

(5-chloro-1-methyl-1H-indol-2-yl)(4-(1,1-dioxidotetrahydrothiophen-3-yl)piperazin-1-yl)methanone can undergo various chemical reactions, including:

Oxidation: The indole ring can be oxidized to form oxindole derivatives.

Reduction: The nitro groups, if present, can be reduced to amines.

Substitution: Electrophilic substitution reactions can occur on the indole ring, particularly at the 3-position.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and electrophiles like halogens for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the indole ring can yield oxindole derivatives, while substitution reactions can introduce various functional groups onto the indole ring .

Scientific Research Applications

Chemistry

In chemistry, (5-chloro-1-methyl-1H-indol-2-yl)(4-(1,1-dioxidotetrahydrothiophen-3-yl)piperazin-1-yl)methanone is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new synthetic pathways and the development of novel compounds .

Biology

Biologically, indole derivatives are known for their antimicrobial, antiviral, and anticancer activities. This compound could potentially be explored for similar biological activities, making it a valuable candidate for drug discovery and development .

Medicine

In medicine, indole derivatives have been used in the treatment of various diseases, including cancer and infectious diseases. The unique structure of this compound could provide new therapeutic options .

Industry

Industrially, this compound can be used in the development of new materials, such as polymers and dyes, due to its unique chemical properties .

Mechanism of Action

The mechanism of action of (5-chloro-1-methyl-1H-indol-2-yl)(4-(1,1-dioxidotetrahydrothiophen-3-yl)piperazin-1-yl)methanone involves its interaction with specific molecular targets. Indole derivatives are known to bind to various receptors and enzymes, modulating their activity. This compound could potentially inhibit or activate specific pathways, leading to its biological effects .

Comparison with Similar Compounds

Similar Compounds

Indole-3-carboxaldehyde: Another indole derivative with significant biological activities.

1-methyl-1H-indole-3-carboxylic acid: Known for its antimicrobial properties.

5-chloro-1H-indole-2-carboxylic acid: Used in the synthesis of various pharmaceuticals.

Uniqueness

What sets (5-chloro-1-methyl-1H-indol-2-yl)(4-(1,1-dioxidotetrahydrothiophen-3-yl)piperazin-1-yl)methanone apart is its unique combination of functional groups, which provides a distinct set of chemical and biological properties. This makes it a valuable compound for further research and development .